Cas no 898770-94-0 (Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone)

• Product Name: Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• CAS No: 898770-94-0
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• MDL: MFCD03842055
• CID: 1946765
• PubChem ID: 24724829
• Update Time: 2025-06-14

Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone
• CYCLOPROPYL 3-(PYRROLIDIN-1-YLMETHYL)PHENYL KETONE
• CTK5G5137
• AG-H-65221
• cyclopropyl 3-(pyrrolidinomethyl)phenyl ketone
• DTXSID70643226
• AKOS016020575
• Cyclopropyl{3-[(pyrrolidin-1-yl)methyl]phenyl}methanone
• MFCD03842055
• 898770-94-0
• cyclopropyl3-(pyrrolidinomethyl)phenylketone
• Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone

• MDL： MFCD03842055
• Inchi： 1S/C15H19NO/c17-15(13-6-7-13)14-5-3-4-12(10-14)11-16-8-1-2-9-16/h3-5,10,13H,1-2,6-9,11H2
• InChI Key： HNSKIIVSTUOTFR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)CN1CCCC1)C1CC1

Computed Properties

• Exact Mass: 229.14700
• Monoisotopic Mass: 229.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.152
• Boiling Point: 353.1°C at 760 mmHg
• Flash Point: 130.6°C
• Refractive Index: 1.603
• PSA: 20.31000
• LogP: 2.81300

Additional information on Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone

Research Briefing on Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone (CAS: 898770-94-0)

Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone (CAS: 898770-94-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This briefing provides an overview of the latest research findings, focusing on its synthesis, pharmacological properties, and potential applications.

The compound's unique structure, featuring a cyclopropyl group and a pyrrolidine moiety, has attracted attention for its potential to modulate biological targets. Recent synthetic approaches have optimized the yield and purity of Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone, making it more accessible for further pharmacological evaluation. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to enhance efficiency and scalability.

Pharmacological studies have explored the compound's interactions with various receptors and enzymes. Preliminary data suggest that it exhibits affinity for central nervous system (CNS) targets, particularly those involved in neurodegenerative diseases and psychiatric disorders. In vitro assays have demonstrated its potential as a modulator of dopamine and serotonin receptors, indicating possible applications in the treatment of depression and Parkinson's disease.

In addition to its CNS activity, recent research has investigated the compound's anti-inflammatory and antimicrobial properties. Studies have shown that Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone can inhibit key inflammatory mediators, such as cyclooxygenase-2 (COX-2), suggesting its potential as a non-steroidal anti-inflammatory drug (NSAID) candidate. Furthermore, its structural features have been linked to activity against resistant bacterial strains, opening avenues for the development of new antibiotics.

Despite these promising findings, challenges remain in the clinical translation of Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through further preclinical studies. Recent advancements in drug delivery systems, including nanoparticle formulations, may offer solutions to these challenges.

In conclusion, Cyclopropyl-[3-(pyrrolidin-1-ylmethyl)phenyl]methanone represents a versatile compound with multiple therapeutic potentials. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for clinical use. The compound's development underscores the importance of interdisciplinary collaboration in advancing drug discovery and addressing unmet medical needs.